Cas no 629659-95-6 (PROPANOIC ACID, 3-BROMO-2-OXO-, PROPYL ESTER)

PROPANOIC ACID, 3-BROMO-2-OXO-, PROPYL ESTER structure
629659-95-6 structure
Product Name:PROPANOIC ACID, 3-BROMO-2-OXO-, PROPYL ESTER
CAS No:629659-95-6
MF:C6H9BrO3
MW:209.037861585617
CID:3513029
PubChem ID:11513992
Update Time:2025-04-21

PROPANOIC ACID, 3-BROMO-2-OXO-, PROPYL ESTER Chemical and Physical Properties

Names and Identifiers

    • PROPANOIC ACID, 3-BROMO-2-OXO-, PROPYL ESTER
    • propyl bromopyruvate
    • n-propyl 3-bromopyruvate
    • DB-173236
    • SCHEMBL274916
    • 3-bromo-2-oxopropionate-1-propyl ester
    • KVEZNWYEYNDLSN-UHFFFAOYSA-N
    • propyl 3-bromo-2-oxopropanoate
    • 629659-95-6
    • Inchi: 1S/C6H9BrO3/c1-2-3-10-6(9)5(8)4-7/h2-4H2,1H3
    • InChI Key: KVEZNWYEYNDLSN-UHFFFAOYSA-N
    • SMILES: C(OCCC)(=O)C(=O)CBr

Computed Properties

  • Exact Mass: 207.97351Da
  • Monoisotopic Mass: 207.97351Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.4Ų
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